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Compound of Interest

Compound Name: Pebulate

Cat. No.: B075496

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of field study data on the performance of Pebulate
herbicide for weed control in sugar beets. Detailed experimental protocols for conducting
similar field trials are also included, along with a visualization of the herbicide's mechanism of
action.

Application and Efficacy of Pebulate

Pebulate, often known by its trade names Tillam® or Ro-Neet®, is a selective, soil-
incorporated herbicide used for the control of annual grasses and some broadleaf weeds in
sugar beets.

Application Rates and Timing

Field studies indicate that Pebulate is applied as a pre-plant incorporated (PPI) treatment. The
typical application rates range from 3.4 to 4.0 pounds of active ingredient per acre (Ibs a.i./A).
[1] Immediate incorporation into the solil is crucial to prevent loss of the herbicide through
volatilization.

Weed Control Spectrum

Pebulate is most effective against annual grasses. Its efficacy against broadleaf weeds is
generally lower. The following tables summarize the weed control performance of Pebulate
from various field studies.
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Table 1: Efficacy of Pebulate (Ro-Neet) Against Specific Weed Species

Application
. % Control (7 % Control (14 % Control (28
Weed Species Rate (lbs

. DAE?) DAE?) DAE?)
a.i.IA)
Redroot Pigweed 3.4 65 66 -
Redroot Pigweed 4.0 70 78 -
Wild Oat 3.4 43 48 -
Wild Oat 4.0 53 63 -
1Days After
Emergence.

Data synthesized
from "RO-NEET
AND EPTAM
WEED
EFFICACY AND
SUGARBEET
TOLERANCE".

[2]

Table 2: General Weed Response to Pebulate (Ro-Neet)
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Weed Type Weed Species Control Rating
Annual Grasses Barnyardgrass Good
Crabgrass Good

Foxtails (Giant, Green, Yellow) Good

Fall Panicum Good

Witchgrass Good

Annual Broadleaves Pigweed Fair
Lambsquarters Fair

Nightshade (Black) Poor

Ragweed (Common) Poor

Smartweed Fair

Velvetleaf Poor

Wild Mustard Poor

Wild Buckwheat Poor

Perennials Field Bindweed None
Hedge Bindweed None

Canada Thistle None

Perennial Sowthistle None

Quackgrass Fair

Yellow Nutsedge Good

Rating Scale: G=Good, F=Fair, P=Poor, N=None. Based on a relative comparison of herbicide
effectiveness under various conditions.

Impact on Sugar Beets
Crop Injury:
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Pebulate application can cause some level of injury to sugar beet seedlings, primarily
observed as stunting or reduced growth. This injury is often temporary, with the crop recovering
as the season progresses.

Table 3: Sugar Beet Injury from Pebulate (Ro-Neet) Application

Application Rate

. % Injury (7 DAEY) % Injury (14 DAE?) % Injury (28 DAE?)
(Ibs a.i./A)

3.4

4.0

1Days After Emergence. Data synthesized from "RO-NEET AND EPTAM WEED EFFICACY
AND SUGARBEET TOLERANCE".[2]

Yield and Quality:

Comprehensive quantitative data from field studies specifically detailing the impact of Pebulate
on sugar beet root yield and sucrose content is limited in publicly available literature. However,
a study on garden beets provides some insight into the potential effects on a closely related
crop.

Table 4: Effect of Pebulate (Ro-Neet) on Garden Beet Yield (Reference Data)

Application Rate (Ibs .
Treatment LIA) Beet Yield (Tons/Acre)
a.i.

Hand-weeded Check - 18.35

. ~14.68 (approx. 20% lower
Ro-Neet Not Specified
than control)

Disclaimer: This data is from a study on garden beets and should be considered as a reference
only. Actual impact on sugar beet yield may vary.[1]

Experimental Protocols for Pebulate Field Studies
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This section outlines a standard protocol for conducting field efficacy and crop tolerance trials
of Pebulate in sugar beets.

Experimental Design

o Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four
replications.

e Plot Size: Individual plots should be of a sufficient size to minimize edge effects and allow for
representative sampling. A common plot size is 4 rows wide by 25-30 feet long.

e Treatments:

[e]

Untreated Control (weedy check)

Hand-weeded Control

o

[¢]

Pebulate at various application rates (e.g., 3.0, 3.5, 4.0 Ibs a.i./A)

[¢]

Standard commercial herbicide program for comparison.

Site Selection and Preparation

e Location: Select a field with a uniform soil type and a known history of consistent weed
pressure from target species.

e Soil Analysis: Conduct a baseline soil analysis to determine soil texture, organic matter
content, pH, and nutrient levels.

o Seedbed Preparation: Prepare a uniform, firm seedbed suitable for sugar beet
establishment.

Herbicide Application and Incorporation

o Application Equipment: Utilize a calibrated plot sprayer (e.g., CO2-pressurized backpack
sprayer) equipped with appropriate nozzles to ensure uniform application.

o Application Timing: Apply Pebulate as a pre-plant treatment to the soil surface.
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 Incorporation: Immediately incorporate the herbicide into the top 2-3 inches of soil using a
power-driven rotary tiller or a double-disking followed by a spike-tooth harrow.

Crop and Weed Assessment

o Crop Injury: Visually assess sugar beet injury at regular intervals (e.g., 7, 14, 28, and 56
days after planting) using a 0-100% scale (0 = no injury, 100 = complete crop death). Note
any symptoms such as stunting, chlorosis, or stand reduction.

e Weed Control Efficacy:

o Identify and count weed species within designated quadrats in each plot at key
assessment timings.

o Visually rate the percent control of each weed species compared to the untreated control
plots (O = no control, 100 = complete control).

e Yield and Quality Analysis:
o At the end of the growing season, harvest the center two rows of each plot.
o Record the total root yield (e.g., in tons per acre).
o Collect a representative subsample of roots from each plot for quality analysis.

o Analyze the subsample for sucrose content (%) and purity to determine extractable sugar.

Data Analysis

Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance -
ANOVA) to determine significant differences between treatments for crop injury, weed control,
and yield parameters.

Visualizations
Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
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Pebulate is a thiocarbamate herbicide that inhibits the synthesis of very-long-chain fatty acids
(VLCFAS). This disruption of lipid biosynthesis is crucial for the formation of plant cuticular
waxes and suberin, leading to the death of susceptible weed seedlings.

Pebulate Inhibits Very-Long-Chain Fatty Acid

Cuticular Wax & Suberin Weed Seedling

VLCFA Synthesis Formation Growth & Emergence

(Thiocarbamate Herbicide) (VLCFA) Elongase Complex

Click to download full resolution via product page
Caption: Pebulate's inhibitory action on VLCFA synthesis.

Experimental Workflow for Pebulate Field Trials

The following diagram outlines the key steps in conducting a field study to evaluate the
performance of Pebulate in sugar beets.
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Caption: Workflow for Pebulate herbicide field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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